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Compound of Interest

Compound Name: WAY-166818

Cat. No.: B8640960 Get Quote

An In-depth Review of the Selective Estrogen Receptor-β Agonist for Scientific and Drug

Development Professionals

Introduction
WAY-166818 is a synthetic, nonsteroidal small molecule that has garnered significant interest

within the scientific community for its potent and selective agonist activity at the Estrogen

Receptor-β (ERβ).[1][2] With the CAS number 142629-43-4 and the IUPAC name 2-(4-

Hydroxyphenyl)-1,3-benzoxazol-5-ol, this compound serves as a critical tool for investigating

the distinct physiological roles of ERβ and for exploring its therapeutic potential in various

disease models. This technical guide provides a comprehensive overview of WAY-166818,

including its chemical properties, mechanism of action, quantitative data, experimental

protocols, and associated signaling pathways.

Chemical and Physical Properties
WAY-166818 is an aryl diphenolic azole with a molecular formula of C₁₃H₉NO₃ and a molar

mass of 227.219 g·mol⁻¹. Its structure features a hydroxyphenyl group attached to a

benzoxazole core, which is crucial for its selective binding to ERβ.
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Property Value

CAS Number 142629-43-4

IUPAC Name 2-(4-Hydroxyphenyl)-1,3-benzoxazol-5-ol

Molecular Formula C₁₃H₉NO₃

Molar Mass 227.219 g·mol⁻¹

Mechanism of Action
WAY-166818 functions as a highly selective full agonist of ERβ. Estrogen receptors, ERα and

ERβ, are ligand-activated transcription factors that mediate the physiological effects of

estrogens. Upon ligand binding, the receptor undergoes a conformational change, dimerizes,

and translocates to the nucleus where it binds to estrogen response elements (EREs) in the

promoter regions of target genes, thereby modulating their transcription. The selectivity of

WAY-166818 for ERβ over ERα allows for the specific interrogation of ERβ-mediated signaling

pathways, distinguishing its effects from those mediated by ERα.

Quantitative Data: Binding Affinity and Selectivity
The selectivity of WAY-166818 is a key attribute that makes it a valuable research tool. The

following table summarizes its binding affinities (IC50 values) and selectivity for human, rat,

and mouse estrogen receptors.

Receptor IC50 (nM) Selectivity (fold)

Human ERβ 29 25-fold vs. human ERα

Human ERα 1227

Rat ERβ - 57-fold vs. rat ERα

Mouse ERβ - 164-fold vs. mouse ERα

Data sourced from Malamas et al., 2004 as cited in Wikipedia.[1]

Experimental Protocols
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Detailed experimental protocols are essential for the replication and extension of research

findings. The following sections outline the methodologies for key experiments involving WAY-
166818, based on established procedures in the field.

ERβ Binding Assay (Competitive Radioligand Binding
Assay)
This protocol is a standard method to determine the binding affinity of a compound to the

estrogen receptor.

Materials:

WAY-166818

Recombinant human ERβ protein

[³H]-Estradiol (radioligand)

Assay buffer (e.g., TEG buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, pH 7.4)

Hydroxyapatite slurry

Scintillation fluid and vials

Scintillation counter

Procedure:

Prepare a series of dilutions of WAY-166818 in the assay buffer.

In a reaction tube, combine the recombinant human ERβ protein, a fixed concentration of

[³H]-Estradiol, and a specific concentration of WAY-166818 (or vehicle control).

Incubate the mixture at a specified temperature (e.g., 4°C) for a sufficient time to reach

equilibrium (e.g., 18 hours).

Add cold hydroxyapatite slurry to each tube to separate bound from unbound radioligand.
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Incubate on ice for 15 minutes with intermittent vortexing.

Centrifuge the tubes and discard the supernatant.

Wash the hydroxyapatite pellet with assay buffer to remove any remaining unbound

radioligand.

Resuspend the pellet in scintillation fluid.

Quantify the amount of bound [³H]-Estradiol using a scintillation counter.

The IC50 value is determined by plotting the percentage of inhibition of [³H]-Estradiol binding

against the logarithm of the WAY-166818 concentration and fitting the data to a sigmoidal

dose-response curve.

In Vivo Studies: Induction of Galanin Expression in Rat
Brain
This protocol, based on the work of Merchenthaler et al. (2005), investigates the in vivo effects

of WAY-166818 on gene expression in the rat brain.

Animal Model:

Ovariectomized adult female Sprague-Dawley rats. Ovariectomy is performed to eliminate

endogenous estrogens.

Dosing and Administration:

WAY-166818 is dissolved in a suitable vehicle (e.g., sesame oil).

Administer WAY-166818 via subcutaneous injection at a specified dose.

A control group receives vehicle only.

Tissue Processing and Analysis:

At a predetermined time point after administration, euthanize the animals and perfuse them

with a fixative (e.g., 4% paraformaldehyde).
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Dissect the brain and post-fix in the same fixative.

Cryoprotect the brain tissue in a sucrose solution.

Section the brain using a cryostat.

Perform in situ hybridization for galanin mRNA and immunohistochemistry for Gonadotropin-

Releasing Hormone (GnRH) on the brain sections.

Analyze the co-localization of galanin mRNA within GnRH-immunoreactive neurons using

microscopy.

Quantify the changes in galanin expression in the WAY-166818 treated group compared to

the control group.

Signaling Pathways and Visualizations
WAY-166818, as an ERβ agonist, is expected to modulate a variety of downstream signaling

pathways. The classical pathway involves the regulation of gene expression through EREs.

However, ERβ can also participate in non-genomic signaling cascades.

Classical (Genomic) ERβ Signaling Pathway
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Caption: Classical genomic signaling pathway of WAY-166818.

Experimental Workflow: In Vivo Analysis of Gene
Expression
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Caption: Workflow for in vivo analysis of gene expression.

Conclusion
WAY-166818 is a powerful and selective pharmacological tool for elucidating the specific

functions of ERβ. Its high selectivity allows for the differentiation of ERβ-mediated effects from

those of ERα, providing valuable insights into the complex biology of estrogen signaling. The

data and protocols presented in this guide are intended to support researchers and drug

development professionals in their efforts to further understand the therapeutic potential of

targeting ERβ in a range of physiological and pathological conditions. Further research into the
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detailed downstream signaling pathways and the pharmacokinetic and pharmacodynamic

profiles of WAY-166818 will continue to enhance its utility in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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